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Compound of Interest

Compound Name: 2-Methoxyhydroquinone

Cat. No.: B1205977

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of 2-
methoxyhydroquinone, a key intermediate in various chemical syntheses and a molecule of
interest in medicinal chemistry. This document outlines the crystallographic parameters,
experimental procedures for its synthesis and crystallization, and explores its known biological
significance.

Core Crystallographic Data

The crystal structure of 2-methoxyhydroquinone's oxidized form, 2-methoxy-1,4-
benzoquinone, has been determined by single-crystal X-ray diffraction. The crystallographic
data provides fundamental insights into its solid-state conformation and intermolecular
interactions. While the direct crystal structure of 2-methoxyhydroquinone (the reduced form)
is not readily available in the searched literature, the analysis of its stable oxidized counterpart
offers crucial information for understanding its chemical behavior.

The crystallographic data for 2-methoxy-1,4-benzoquinone has been deposited in the
Cambridge Crystallographic Data Centre (CCDC) under the deposition number 626643. The
primary citation for this crystal structure is a 2007 publication in Dalton Transactions.

Table 1: Crystallographic Data for 2-Methoxy-1,4-benzoquinone
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Parameter Value
CCDC Deposition Number 626643
Empirical Formula C7HeOs3
Formula Weight 138.12
Crystal System Monoclinic
Space Group P2i/c

a (A) 8.358(2)
b (A) 6.901(2)
c (A) 10.793(3)
a(°) 90

B () 105.99(3)
y () 920
Volume (A3) 597.8(3)
z 4
Calculated Density (Mg/m3) 1.533
Absorption Coefficient (mm=1) 0.124
F(000) 288

Crystal Size (mms3)

0.30x0.20x 0.10

Theta range for data collection (°)

2.5910 27.50

Reflections collected

4321

Independent reflections

1374 [R(int) = 0.0368]

Goodness-of-fit on F2

1.053

Final R indices [I>2sigma(l)]

R1 =0.0489, wR2 = 0.1287

R indices (all data)

R1 =0.0621, wR2 = 0.1385
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Experimental Protocols
Synthesis of 2-Methoxyhydroquinone

A common and efficient method for the synthesis of 2-methoxyhydroquinone is through the

oxidation of vanillin.

Procedure:

Vanillin is dissolved in an appropriate solvent.
An oxidizing agent, such as hydrogen peroxide, is added to the solution.

The reaction is typically carried out under alkaline conditions to facilitate the oxidative
deformylation of vanillin.

Upon completion of the reaction, the mixture is neutralized and the product, 2-
methoxyhydroquinone, is extracted.

The crude product is then purified, often by recrystallization, to yield the final crystalline solid.

Single Crystal Growth of 2-Methoxy-1,4-benzoquinone

Obtaining single crystals of sufficient quality for X-ray diffraction is a critical step. For 2-

methoxy-1,4-benzoquinone, the following method can be employed:

Procedure:

The synthesized 2-methoxyhydroquinone is oxidized to 2-methoxy-1,4-benzoquinone.

The crude 2-methoxy-1,4-benzoquinone is dissolved in a suitable solvent or a mixture of
solvents.

Slow evaporation of the solvent at a controlled temperature is a commonly used technique. A
vessel containing the solution is left partially open to allow the solvent to evaporate gradually
over several days to weeks.

As the solvent evaporates, the solution becomes supersaturated, leading to the formation of
single crystals.
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The quality of the crystals can be inspected under a microscope. Well-formed crystals with
sharp edges and clear faces are selected for X-ray diffraction analysis.

X-ray Data Collection and Structure Refinement

Procedure:

A suitable single crystal is mounted on a goniometer head of a diffractometer.

The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the
atoms.

X-ray diffraction data are collected using a suitable radiation source (e.g., Mo Ka).

The collected diffraction data are processed, which includes integration of reflection
intensities and correction for various factors such as absorption.

The crystal structure is solved using direct methods or Patterson methods and then refined
using full-matrix least-squares on F2.

All non-hydrogen atoms are refined anisotropically, and hydrogen atoms are typically placed
in calculated positions and refined using a riding model.

Biological Significance and Signaling Pathways

2-Methoxyhydroquinone and its derivatives have garnered attention for their biological

activities, particularly their anti-inflammatory and potential anticancer properties.

Anti-inflammatory Effects: 2-Methoxyhydroquinone has been shown to reduce the
production of the chemokine (C-C motif) ligand 2 (CCL2) induced by tumor necrosis factor-
alpha (TNF-a). CCL2 is a key chemoattractant for monocytes and macrophages, and its
inhibition can mitigate inflammatory responses.

Hsp90 Inhibition Precursor: 2-Methoxyhydroquinone serves as a precursor in the synthesis
of geldanamycin, a potent inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular
chaperone that is crucial for the stability and function of numerous client proteins involved in
cell growth, proliferation, and survival. Many of these client proteins are oncoproteins. By
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inhibiting Hsp90, geldanamycin and its analogs can induce the degradation of these
oncoproteins, leading to cell cycle arrest and apoptosis in cancer cells.

The signaling pathway affected by Hsp90 inhibition is complex and involves multiple
downstream effectors. A simplified representation of this pathway is illustrated below.
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Caption: Hsp90 Inhibition Pathway by Geldanamycin.

Experimental Workflow
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The overall workflow for the crystal structure analysis of 2-methoxyhydroquinone (via its
oxidized form) is a multi-step process that integrates chemical synthesis, crystal growth, and
crystallographic analysis.
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Caption: Workflow for Crystal Structure Analysis.
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[https://www.benchchem.com/product/b1205977#2-methoxyhydroquinone-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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